Cas no 866725-84-0 (3-(benzenesulfonyl)-6-methoxy-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one)

3-(Benzenesulfonyl)-6-methoxy-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one is a structurally complex quinoline derivative with potential applications in medicinal chemistry and organic synthesis. The compound features a benzenesulfonyl group at the 3-position and a 4-methylbenzyl substituent at the 1-position, contributing to its unique electronic and steric properties. The 6-methoxy moiety enhances solubility and may influence binding interactions in biological systems. This scaffold is of interest for its potential as a pharmacophore in drug discovery, particularly for targeting enzymes or receptors where quinoline-based structures are active. Its well-defined synthetic pathway allows for further derivatization, making it a versatile intermediate for research and development.

3-(benzenesulfonyl)-6-methoxy-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one structure

866725-84-0 structure

Product Name:3-(benzenesulfonyl)-6-methoxy-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one

CAS No:866725-84-0

MF:C₂₄H₂₁NO₄S

MW:419.49284529686

CID:5910589

PubChem ID:2136734

Update Time:2025-06-09

3-(benzenesulfonyl)-6-methoxy-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

- 3-(benzenesulfonyl)-6-methoxy-1-[(4-methylphenyl)methyl]quinolin-4-one
- 866725-84-0
- 3-(benzenesulfonyl)-6-methoxy-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one
- F1604-0385
- 6-methoxy-1-(4-methylbenzyl)-3-(phenylsulfonyl)quinolin-4(1H)-one
- AKOS001838859
- 3-(benzenesulfonyl)-6-methoxy-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one
- Inchi： 1S/C24H21NO4S/c1-17-8-10-18(11-9-17)15-25-16-23(30(27,28)20-6-4-3-5-7-20)24(26)21-14-19(29-2)12-13-22(21)25/h3-14,16H,15H2,1-2H3
- InChI Key： WKSZNIRQUJNYFB-UHFFFAOYSA-N
- SMILES： N1(CC2=CC=C(C)C=C2)C2=C(C=C(OC)C=C2)C(=O)C(S(C2=CC=CC=C2)(=O)=O)=C1

Computed Properties

Exact Mass: 419.11912932g/mol
Monoisotopic Mass: 419.11912932g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 30
Rotatable Bond Count: 5
Complexity: 742
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 72.1Å²

3-(benzenesulfonyl)-6-methoxy-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1604-0385-2μmol	3-(benzenesulfonyl)-6-methoxy-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one	866725-84-0	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1604-0385-5μmol	3-(benzenesulfonyl)-6-methoxy-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one	866725-84-0	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1604-0385-10μmol	3-(benzenesulfonyl)-6-methoxy-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one	866725-84-0	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1604-0385-20μmol	3-(benzenesulfonyl)-6-methoxy-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one	866725-84-0	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1604-0385-1mg	3-(benzenesulfonyl)-6-methoxy-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one	866725-84-0	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1604-0385-2mg	3-(benzenesulfonyl)-6-methoxy-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one	866725-84-0	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1604-0385-3mg	3-(benzenesulfonyl)-6-methoxy-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one	866725-84-0	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1604-0385-4mg	3-(benzenesulfonyl)-6-methoxy-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one	866725-84-0	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1604-0385-5mg	3-(benzenesulfonyl)-6-methoxy-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one	866725-84-0	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1604-0385-10mg	3-(benzenesulfonyl)-6-methoxy-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one	866725-84-0	90%+	10mg	$79.0	2023-05-17